Cas no 261613-84-7 (1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3,3-dimethyl-)

• Product Name: 1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3,3-dimethyl-
• CAS No: 261613-84-7
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 1425864
• PubChem ID: 54167665
• Update Time: 2025-04-20

1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3,3-dimethyl-
• 3,3-dimethyl-1,5-dioxaspiro[5.5]undecane-2,4-dione
• SCHEMBL14159297
• DTXSID70709492
• 261613-84-7

• Inchi： 1S/C11H16O4/c1-10(2)8(12)14-11(15-9(10)13)6-4-3-5-7-11/h3-7H2,1-2H3
• InChI Key： OSUFRLNWTIZEEG-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C(=O)OC21CCCCC2)=O

Computed Properties

• Exact Mass: 212.10488
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6